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Compound of Interest

Compound Name: 1,3,5-Hexatriene

CAS No.: 821-07-8

Cat. No.: B1239289

Get Quote

This guide provides essential, step-by-step procedures for the proper disposal of 1,3,5-
Hexatriene, designed for researchers, scientists, and professionals in drug development. The

focus is on ensuring immediate safety, logistical clarity, and regulatory compliance, grounded in

established scientific principles.

Introduction: Understanding the Compound and Its
Risks
1,3,5-Hexatriene is the simplest acyclic conjugated triene, a molecule of significant interest in

the study of electronic structure and chemical reactions.[1][2] Its system of alternating double

and single bonds results in delocalized pi electrons, granting it unique chemical properties.[3]

[4] However, these same properties, combined with its volatility and flammability, necessitate

stringent handling and disposal protocols. Improper disposal not only poses immediate safety

risks, such as fire and acute health effects, but also violates environmental regulations

governing hazardous waste and Volatile Organic Compounds (VOCs).[5][6]

Section 1: Hazard Profile and Risk Assessment
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A thorough understanding of the hazards associated with 1,3,5-Hexatriene is the foundation of

its safe management. The primary risks are categorized by the Globally Harmonized System

(GHS) and are summarized below.[7]
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Hazard Classification GHS Code
Causality and
Experimental Insight

Flammable Liquid and Vapor H226

1,3,5-Hexatriene has a flash

point of approximately 38°C,

meaning it can form an

ignitable mixture with air at

temperatures commonly found

in a laboratory setting.[8][9] Its

volatility increases vapor

concentration, elevating the

risk. Therefore, all ignition

sources must be rigorously

excluded from handling and

storage areas.[10]

Harmful if Swallowed H302

This classification indicates

acute oral toxicity.[7][10]

Accidental ingestion can lead

to significant systemic effects.

Aspiration Hazard H304

This is a critical risk. Due to its

low viscosity, if 1,3,5-

Hexatriene is swallowed and

then vomited, the liquid can be

aspirated (inhaled) into the

lungs, potentially causing

severe chemical pneumonitis,

which can be fatal.[7][10] For

this reason, vomiting must not

be induced after ingestion.[10]

Causes Serious Eye Irritation H319

Direct contact with the liquid or

its concentrated vapors can

cause significant irritation to

the eyes.[7][10] This

underscores the mandatory

use of appropriate eye

protection.
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Section 2: Immediate Safety & Personal Protective
Equipment (PPE)
Before handling or preparing 1,3,5-Hexatriene for disposal, ensuring the correct PPE is in use

is non-negotiable.

2.1 Required Personal Protective Equipment

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.

[10] Standard safety glasses are insufficient.

Skin Protection: A flame-retardant lab coat is required. Wear chemically impermeable gloves

(e.g., nitrile gloves, inspected for integrity before use).[10][11]

Respiratory Protection: All handling of open containers must occur in a certified chemical

fume hood to ensure adequate ventilation.[10][11] If exposure limits are at risk of being

exceeded, a full-face respirator with appropriate cartridges should be used.[10]

General Hygiene: Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in

the work area.[10]

2.2 Emergency Procedures

If on Skin (or Hair): Immediately remove all contaminated clothing. Rinse the affected area

with plenty of water.[10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing and seek medical attention.[10]

If Swallowed: Get emergency medical help immediately.[10] Rinse mouth but DO NOT

induce vomiting.[10]

In Case of a Spill: Evacuate personnel to a safe area. Remove all ignition sources.[10]

Ventilate the area. Contain the spill with an inert absorbent material (e.g., vermiculite, dry

sand) and collect it into a sealed container for disposal. Do not allow the spill to enter drains

or sewers.[11][12]
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Section 3: Waste Collection & Segregation Protocol
The core of proper disposal lies in a systematic and compliant waste collection process. Never

attempt to neutralize 1,3,5-Hexatriene waste in the lab. The only safe and legal pathway is

collection for disposal by a certified hazardous waste handler.

Step 1: Select the Correct Waste Container

Compatibility is Key: Use a sturdy, leak-proof container designated for flammable liquid

waste. Borosilicate glass bottles with a screw cap containing a chemically resistant liner are

ideal. Ensure the container is compatible with hydrocarbons.

Avoid Contamination: Never use a container that previously held strong oxidizing agents.

Step 2: Segregate the Waste Stream

Rationale: Chemical waste streams must be segregated to prevent dangerous reactions and

to facilitate proper disposal. 1,3,5-Hexatriene is a non-halogenated organic solvent.

Procedure: Collect waste 1,3,5-Hexatriene and materials contaminated with it (e.g., pipette

tips, absorbent materials) in a container dedicated exclusively to non-halogenated organic

waste.[13] Do not mix with halogenated solvents (e.g., dichloromethane, chloroform),

aqueous waste, or strong acids/bases.[13][14]

Step 3: Label the Waste Container

Clarity Prevents Catastrophe: As soon as the first drop of waste is added, the container must

be labeled.

Required Information: Use your institution's official hazardous waste label. At a minimum, it

must include:

The words "Hazardous Waste"

The full chemical name: "1,3,5-Hexatriene"

The specific hazards: "Flammable Liquid, Harmful if Swallowed, Aspiration Hazard, Eye

Irritant"
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The date accumulation started.

The name of the principal investigator or lab group.

Step 4: Accumulate Waste Safely

Satellite Accumulation Area (SAA): Waste must be stored at or near the point of generation

in a designated SAA.[13]

Safe Storage Practices:

Keep the waste container tightly closed at all times, except when adding waste.[5][10]

Store the container in a secondary containment bin to catch any potential leaks.

Do not fill the container more than three-quarters full to allow for vapor expansion.[13]

Store away from heat, sparks, and open flames.[10]

Section 4: The Disposal Pathway: A Decision
Workflow
The ultimate destination for 1,3,5-Hexatriene waste is a licensed treatment, storage, and

disposal facility (TSDF). The following workflow outlines the process from generation to final

disposal.
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Waste 1,3,5-Hexatriene Generated
(in chemical fume hood)

Select Appropriate Waste Container
(Glass, compatible cap, non-halogenated stream)

Affix and Complete Hazardous Waste Label
(Full chemical name and all hazards listed)

Store in Designated Satellite Accumulation Area
(Secondary containment, lid closed, away from ignition sources)

Container is 75% Full or
Approaching Storage Time Limit?

No

Request Waste Pickup via
Institutional EHS Portal or Procedure

Yes

Disposal by Certified Hazardous
Waste Vendor

Click to download full resolution via product page

Caption: Disposal Workflow for 1,3,5-Hexatriene Waste.
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Section 5: Regulatory Context and Compliance
The disposal of 1,3,5-Hexatriene is governed by multiple layers of regulations. As a Volatile

Organic Compound (VOC), its handling and disposal are regulated by agencies like the U.S.

Environmental Protection Agency (EPA) to prevent the formation of ground-level ozone.[6][15]

Furthermore, it is classified as a hazardous waste, making its disposal subject to the Resource

Conservation and Recovery Act (RCRA) in the United States, or similar regulations in other

jurisdictions. Adherence to the procedures outlined in this guide, in conjunction with your

institution's specific Environmental Health & Safety (EHS) policies, is mandatory for ensuring

compliance.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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